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1-(2-(4-Bromophenoxy)ethyl)-4-

iodo-1H-pyrazole

Cat. No.: B12079485

Get Quote

The pyrazole ring system is a five-membered aromatic heterocycle containing two adjacent

nitrogen atoms. In the landscape of medicinal chemistry and drug discovery, it is considered a

"privileged scaffold" due to its presence in a vast number of biologically active compounds.[1]

[2][3] The pyrazole nucleus is known to exhibit a wide spectrum of pharmacological properties,

including anticancer, anti-inflammatory, antimicrobial, and antiviral activities.[2][3][4]

The true synthetic power of this scaffold is unlocked through its functionalization, which allows

for the fine-tuning of its biological and physical properties. Among the various possible

substitutions, the introduction of an iodine atom at the C-4 position is of paramount strategic

importance. The 4-iodopyrazole moiety serves as an exceptionally versatile synthetic

intermediate.[1][5] The carbon-iodine bond is relatively weak, making it an excellent leaving

group and a highly reactive handle for a multitude of transformations, most notably palladium-

and copper-catalyzed cross-coupling reactions.[6][7] This allows chemists to introduce a wide

range of molecular complexity and diversity at a specific, well-defined position, which is a

critical advantage in the development of novel therapeutics, agrochemicals, and functional

materials.[5][8][9]
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This guide provides a comprehensive overview of the synthesis, reactivity, and applications of

substituted 4-iodopyrazoles, offering field-proven insights and detailed protocols for

researchers, scientists, and drug development professionals.

Part 1: Synthesis of Substituted 4-Iodopyrazoles
The construction of the 4-iodopyrazole core can be broadly approached through two main

strategies: direct iodination of a pre-formed pyrazole ring or the cyclization of an iodine-

containing precursor.

Direct Electrophilic Iodination of the Pyrazole Ring
The pyrazole ring is an electron-rich aromatic system, making it susceptible to electrophilic

substitution. The C-4 position is the most electron-rich and sterically accessible site, rendering

it the preferred position for electrophilic attack.[1] The general mechanism involves the

generation of an electrophilic iodine species (I+) that attacks the pyrazole ring, forming a sigma

complex, followed by deprotonation to restore aromaticity.[1] The choice of iodinating agent and

reaction conditions is critical and depends on the substituents already present on the pyrazole

ring.

Comparative Analysis of Common Iodination Methodologies
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Method/Reagent Typical Conditions Advantages Considerations

Iodine / Ceric

Ammonium Nitrate

(CAN)

I₂, CAN, MeCN, reflux
Highly regioselective

for the 4-position.

Oxidative conditions

may not be suitable

for sensitive functional

groups.

N-Iodosuccinimide

(NIS)

NIS, Acetic Acid/TFA,

80-85 °C

Effective for less

reactive or sterically

hindered pyrazoles.[1]

[10]

Requires heating and

strong acidic media.

Iodine Monochloride

(ICl)

ICl, Li₂CO₃, CH₂Cl₂,

RT

Mild conditions, useful

for

dehydration/iodination

of dihydropyrazoles.

[11]

ICl is a corrosive

reagent.

Iodine / Hydrogen

Peroxide
I₂, H₂O₂, H₂O, RT

Environmentally

benign ("green")

method using water

as a solvent.[1][11]

Reaction times can be

long depending on the

substrate.

Potassium Iodate /

Diphenyl Diselenide

KIO₃, (PhSe)₂, Acidic

Media

Catalytic method for

direct C-4 iodination.

[11][12]

Requires a selenium

catalyst.

Electrochemical

Iodination

Pt-anode, aq. KI

solution

Avoids the use of

hazardous chemical

oxidants.[13][14]

Yield is highly

dependent on

substituents on the

pyrazole ring.[14]

Experimental Protocol: Iodination using Iodine and Hydrogen Peroxide in Water

This protocol represents an environmentally friendly approach to the synthesis of 4-

iodopyrazoles.[1][11]

Setup: In a round-bottom flask equipped with a magnetic stir bar, suspend the substituted

pyrazole (1.0 mmol, 1.0 equiv) in water (5-10 mL).
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Reagent Addition: To the suspension, add elemental iodine (I₂) (127 mg, 0.5 mmol, 0.5

equiv).

Initiation: Add 30% aqueous hydrogen peroxide (H₂O₂) (0.07 mL, 0.6 mmol, 0.6 equiv)

dropwise to the stirred mixture.

Reaction: Continue stirring at room temperature. Monitor the reaction progress by Thin-Layer

Chromatography (TLC) until the starting material is consumed. Reaction times can range

from one to 72 hours.

Workup: Upon completion, the product can be isolated by filtration if it is a solid, or by

extraction with an appropriate organic solvent (e.g., ethyl acetate) if it is soluble.

Purification: The crude product can be further purified by recrystallization or flash column

chromatography on silica gel to afford the pure 4-iodopyrazole.[1]

General Workflow for Electrophilic Iodination
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(e.g., I₂/H₂O₂)

Reaction Monitoring
(TLC)

Isolation
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Purified
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Caption: General workflow for the synthesis of 4-iodopyrazole.[1]

Cyclization Routes to 4-Iodopyrazoles
An alternative strategy involves constructing the pyrazole ring from acyclic precursors in a way

that incorporates the iodine atom at the 4-position.

Electrophilic Cyclization of α,β-Alkynic Hydrazones: This method involves the reaction of

hydrazines with propargyl aldehydes or ketones to form α,β-alkynic hydrazones. When these

intermediates are treated with molecular iodine, they undergo an electrophilic cyclization to
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yield 4-iodopyrazoles in good to high yields.[15] This approach provides a direct route to the

target compounds from readily available starting materials.

Part 2: Reactivity and Synthetic Utility of 4-
Iodopyrazoles
The C-I bond in 4-iodopyrazoles is the linchpin of their synthetic utility, enabling a vast array of

bond-forming reactions. Aryl iodides are generally more reactive than their bromide or chloride

counterparts in palladium-catalyzed reactions due to the lower bond energy, which facilitates

the crucial oxidative addition step.[6][7]

Palladium-Catalyzed Cross-Coupling Reactions
This class of reactions represents the most powerful application of 4-iodopyrazoles, allowing for

the construction of complex molecular architectures.[5]

The Suzuki-Miyaura reaction is a robust method for forming C-C bonds by coupling the 4-

iodopyrazole with an organoboron compound (boronic acid or ester) in the presence of a

palladium catalyst and a base.[6][16]

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

Setup: To a flame-dried Schlenk tube or sealed vial under an inert atmosphere (Argon or

Nitrogen), add the 4-iodopyrazole (1.0 equiv), the boronic acid or ester (1.2–1.5 equiv), a

palladium source such as Pd(OAc)₂ (2-5 mol%), a phosphine ligand like SPhos (4-10 mol%),

and a base such as K₂CO₃ (2.0–3.0 equiv).

Solvent Addition: Add a degassed solvent system, typically a mixture of 1,4-dioxane and

water (e.g., 4:1 v/v).[6][16]

Reaction: Seal the vessel and heat the mixture to the required temperature (e.g., 80-120 °C)

for 2-18 hours, with stirring.

Monitoring: Follow the reaction's progress by TLC or LC-MS.

Workup: After cooling to room temperature, quench the reaction with water or saturated

aqueous NH₄Cl. Extract the aqueous phase with an organic solvent (e.g., ethyl acetate or
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CH₂Cl₂).[6]

Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or

MgSO₄, filter, and concentrate under reduced pressure. Purify the residue by column

chromatography to yield the 4-arylpyrazole.
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Suzuki-Miyaura Catalytic Cycle
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Caption: Generalized catalytic cycle for the Suzuki-Miyaura reaction.[6]
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The Sonogashira coupling is used to form C-C bonds between a 4-iodopyrazole and a terminal

alkyne, creating 4-alkynylpyrazoles.[17] This reaction is exceptionally useful and is typically co-

catalyzed by palladium and copper(I).[6][18]

Experimental Protocol: General Procedure for Sonogashira Coupling

Setup: In a Schlenk tube under an inert atmosphere, combine the 4-iodopyrazole (1.0 equiv),

a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2 mol%), and copper(I) iodide (CuI, 4 mol%).

Solvent/Reagents: Dissolve or suspend the mixture in a suitable solvent, which often

doubles as the base (e.g., triethylamine or diisopropylamine). Add the terminal alkyne (1.2

equiv).

Reaction: Stir the mixture at room temperature. The reaction is often rapid.

Monitoring: Monitor the reaction by TLC.

Workup: Upon completion, filter the reaction mixture (e.g., through a pad of Celite) to remove

the catalyst and salts.

Purification: Remove the solvent under reduced pressure. Purify the resulting residue by

column chromatography to afford the desired 4-alkynylpyrazole.[6]

Quantitative Data for Selected Cross-Coupling Reactions
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Coupling
Partner

Catalyst
System

Base Solvent Temp (°C) Yield (%)
Referenc
e

Suzuki

Coupling

Phenylboro

nic acid
Pd(PPh₃)₄ K₂CO₃ THF/H₂O Reflux 56 [19][20]

4-

Formylphe

nylboronic

acid

Pd₂(dba)₃ /

SPhos
K₂CO₃

Dioxane/H₂

O
90 85 [6][21]

Sonogashir

a Coupling

Phenylacet

ylene

Pd(PPh₃)₄

/ CuI
Et₃N THF 80 >90 [19][20]

2-Propyn-

1-ol
Pd/Cu - - - Good [13]

Copper-Catalyzed C-O Coupling
Beyond C-C bonds, the 4-iodopyrazole scaffold can be functionalized with oxygen-containing

moieties. Direct C4-alkoxylation has been achieved via a CuI-catalyzed coupling reaction with

various alcohols.[22][23][24]

Optimized Conditions: The reaction typically employs CuI (20 mol%) with a 3,4,7,8-tetramethyl-

1,10-phenanthroline ligand (20 mol%), potassium t-butoxide as the base, and the alcohol

reactant serving as the solvent, often heated under microwave irradiation at 130 °C.[22][23][24]

Part 3: Applications in Drug Discovery and Materials
Science
The synthetic flexibility of 4-iodopyrazoles directly translates into their immense value in applied

sciences. By enabling the rapid and efficient exploration of chemical space around the pyrazole
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core, this building block has been instrumental in the discovery of numerous high-value

compounds.[5]

Medicinal Chemistry
The pyrazole scaffold is a key feature in many approved drugs and clinical candidates. The

ability to easily diversify the 4-position via the iodo-intermediate is a common strategy in lead

optimization.

Kinase Inhibitors: Pyrazole derivatives are well-recognized as privileged structures for

designing kinase inhibitors for treating cancers and inflammatory diseases.[5] For instance,

4-iodopyrazole has been used to synthesize potent inhibitors of c-Jun N-terminal kinases

(JNKs) and c-Met, which are implicated in apoptosis, inflammation, and cancer.[5]

Phosphodiesterase (PDE) Inhibitors: The synthesis of 4-alkynylpyrazoles via Sonogashira

coupling has led to the discovery of new classes of potent PDE4 inhibitors, which are

therapeutic targets for asthma and COPD.[5]

GPCR Antagonists: The scaffold is also used to develop antagonists for G-protein coupled

receptors, a large family of drug targets. The evaluation of these compounds involves

radioligand binding assays to determine affinity and functional assays to measure the

inhibition of downstream signaling.[5]
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Synthetic Utility of 4-Iodopyrazole in Medicinal Chemistry
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Caption: Synthetic utility of 4-iodopyrazole as a key intermediate.[5]

Agrochemicals and Materials Science
The utility of 4-iodopyrazoles extends beyond pharmaceuticals.

Agrochemicals: They are used as intermediates in the formulation of herbicides and

fungicides, contributing to crop protection.[9][21]

Materials Science: Substituted pyrazoles have applications as organic semiconductors for

OLEDs, functional polymers, liquid crystals, and fluorescent brightening agents.[2][8][9] The

ability to introduce conjugated aryl or alkynyl groups at the 4-position is key to tuning the

electronic and photophysical properties of these materials.
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Conclusion
Substituted 4-iodopyrazoles are not merely chemical curiosities; they are powerful and

indispensable tools in modern organic synthesis. Their value lies in the strategic placement of

the iodine atom, which provides a reliable and highly reactive site for introducing molecular

diversity. Through robust and well-understood cross-coupling chemistry, these intermediates

grant access to a vast chemical space of 4-substituted pyrazoles. This synthetic flexibility has

proven instrumental in the discovery and optimization of potent molecules for a range of high-

value therapeutic targets and advanced materials. Future research will undoubtedly continue to

leverage this versatile building block to address new and challenging scientific problems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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